REACTION_CXSMILES
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[CH3:1][N:2]1[CH:7]=[CH:6][C:5]([C:8]([OH:10])=O)=[CH:4][C:3]1=[O:11].CCN=C=NCCCN(C)C.C1C=CC2N(O)N=NC=2C=1.Cl.[CH3:34][O:35][NH:36][CH3:37].CCN(CC)CC>C(Cl)Cl.O>[CH3:34][O:35][N:36]([CH3:37])[C:8]([C:5]1[CH:6]=[CH:7][N:2]([CH3:1])[C:3](=[O:11])[CH:4]=1)=[O:10] |f:3.4|
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Name
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Quantity
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540 mg
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Type
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reactant
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Smiles
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CN1C(C=C(C=C1)C(=O)O)=O
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Name
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Quantity
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811 mg
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Type
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reactant
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Smiles
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CCN=C=NCCCN(C)C
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Name
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Quantity
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572 mg
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Type
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reactant
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Smiles
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C=1C=CC2=C(C1)N=NN2O
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Name
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N-methoxymethanamine hydrochloride
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Quantity
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413 mg
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Type
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reactant
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Smiles
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Cl.CONC
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Name
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Quantity
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1.1 g
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Type
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reactant
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Smiles
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CCN(CC)CC
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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was stirred at r.t. for 5 min
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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STIRRING
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Details
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the reaction was stirred at rt overnight
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Duration
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8 (± 8) h
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Type
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EXTRACTION
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Details
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the mixture was extracted with CH2Cl2
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Type
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CUSTOM
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Details
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The extract was dried
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Type
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CONCENTRATION
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Details
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concentrated
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Type
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CUSTOM
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Details
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purified by column chromatography
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Reaction Time |
5 min |
Name
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Type
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product
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Smiles
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CON(C(=O)C1=CC(N(C=C1)C)=O)C
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Type | Value | Analysis |
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AMOUNT: MASS | 555 mg | |
YIELD: PERCENTYIELD | 80% | |
YIELD: CALCULATEDPERCENTYIELD | 80.2% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |